Cas no 2228373-92-8 (tert-butyl N-(1-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-2-oxoethyl)-N-methylcarbamate)

• Product Name: tert-butyl N-(1-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-2-oxoethyl)-N-methylcarbamate
• CAS No: 2228373-92-8
• MF: C₁₄H₂₃N₃O₃S
• MW: 313.415722131729
• CID: 6283699
• PubChem ID: 165735272
• Update Time: 2025-09-28

tert-butyl N-(1-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-2-oxoethyl)-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-2-oxoethyl)-N-methylcarbamate
• 2228373-92-8
• tert-butyl N-(1-{5-[(dimethylamino)methyl]-1,3-thiazol-2-yl}-2-oxoethyl)-N-methylcarbamate
• EN300-1901540

• Inchi： 1S/C14H23N3O3S/c1-14(2,3)20-13(19)17(6)11(9-18)12-15-7-10(21-12)8-16(4)5/h7,9,11H,8H2,1-6H3
• InChI Key： WBBROAUTIFJRIS-UHFFFAOYSA-N
• SMILES： S1C(=CN=C1C(C=O)N(C)C(=O)OC(C)(C)C)CN(C)C

Computed Properties

• Exact Mass: 313.14601278g/mol
• Monoisotopic Mass: 313.14601278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 91Ų

Additional information on tert-butyl N-(1-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-2-oxoethyl)-N-methylcarbamate

tert-butyl N-(1-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-2-oxoethyl)-N-methylcarbamate: A Comprehensive Overview

tert-butyl N-(1-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-2-oxoethyl)-N-methylcarbamate, also known by its CAS number 2228373-92-8, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of carbamates, which are widely used as intermediates in the synthesis of drugs, agrochemicals, and other specialty chemicals. The structure of this compound is characterized by a tert-butyl group attached to a carbamate moiety, which is further connected to a 1,3-thiazole ring substituted with a dimethylamino methyl group and an oxo ethyl group.

The 1,3-thiazole ring is a heterocyclic aromatic structure that plays a crucial role in the compound's reactivity and stability. The presence of the dimethylamino methyl group introduces electron-donating properties, enhancing the compound's ability to participate in various chemical reactions. Recent studies have shown that such substituted thiazole derivatives exhibit promising biological activities, including antimicrobial and antifungal properties. These findings suggest that tert-butyl N-(1-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-2-oxoethyl)-N-methylcarbamate could serve as a valuable precursor in the development of new therapeutic agents.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The use of advanced synthetic techniques, such as microwave-assisted synthesis and catalytic cross-coupling reactions, has significantly improved the yield and purity of this compound. Researchers have also explored the use of green chemistry principles to minimize environmental impact during its production.

The structural features of tert-butyl N-(1-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-2-oxoethyl)-N-methylcarbamate make it highly versatile in various applications. In the pharmaceutical industry, it can be employed as an intermediate in the synthesis of bioactive molecules targeting specific therapeutic areas such as oncology and infectious diseases. Additionally, its unique properties make it suitable for use in agrochemicals, where it can act as a precursor for herbicides or fungicides.

Recent advancements in computational chemistry have enabled researchers to predict the physicochemical properties and biological activity of this compound with greater accuracy. Molecular modeling studies have revealed that the compound exhibits good solubility in organic solvents and moderate stability under physiological conditions. These insights are valuable for optimizing its formulation and delivery systems in pharmaceutical applications.

In conclusion, tert-butyl N-(1-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-2-oxoethyl)-N-methylcarbamate (CAS No: 2228373999) is a versatile compound with significant potential in various fields. Its unique structure and reactivity make it an attractive candidate for further research and development. As ongoing studies continue to uncover its full potential, this compound is poised to play a key role in advancing modern chemistry and pharmacology.